Cas no 1261920-17-5 (2-Chloro-5-(2-methoxy-5-methylphenyl)phenol)

2-Chloro-5-(2-methoxy-5-methylphenyl)phenol is a chlorinated phenolic compound featuring a methoxy-methylphenyl substitution, which enhances its stability and reactivity in synthetic applications. This intermediate is particularly valuable in organic synthesis, where its unique structure facilitates the preparation of complex aromatic systems. The presence of both chloro and methoxy groups offers selective reactivity for further functionalization, making it useful in pharmaceutical and agrochemical research. Its well-defined molecular architecture ensures consistent performance in coupling reactions and other transformations. The compound is typically handled under controlled conditions due to its phenolic nature, requiring standard safety precautions for storage and use in laboratory settings.

2-Chloro-5-(2-methoxy-5-methylphenyl)phenol structure

1261920-17-5 structure

Product Name:2-Chloro-5-(2-methoxy-5-methylphenyl)phenol

CAS No:1261920-17-5

MF:C₁₄H₁₃ClO₂

MW:248.704823255539

MDL:MFCD18315568

CID:2621933

PubChem ID:53221304

Update Time:2025-05-21

2-Chloro-5-(2-methoxy-5-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

- 1261920-17-5
- 2-CHLORO-5-(2-METHOXY-5-METHYLPHENYL)PHENOL
- MFCD18315568
- 4-Chloro-2'-methoxy-5'-methyl[1,1'-biphenyl]-3-ol
- AKOS017558202
- DTXSID10685963
- 2-Chloro-5-(2-methoxy-5-methylphenyl)phenol, 95%
- 2-Chloro-5-(2-methoxy-5-methylphenyl)phenol
- MDL： MFCD18315568
- Inchi： 1S/C14H13ClO2/c1-9-3-6-14(17-2)11(7-9)10-4-5-12(15)13(16)8-10/h3-8,16H,1-2H3
- InChI Key： JHRQQNUQLZFHFU-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1O)C1C=C(C)C=CC=1OC

Computed Properties

Exact Mass: 248.0604073Da
Monoisotopic Mass: 248.0604073Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 29.5Å²

2-Chloro-5-(2-methoxy-5-methylphenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB321769-5 g	2-Chloro-5-(2-methoxy-5-methylphenyl)phenol, 95%; .	1261920-17-5	95%	5g	€1159.00	2023-05-19
abcr	AB321769-5g	2-Chloro-5-(2-methoxy-5-methylphenyl)phenol, 95%; .	1261920-17-5	95%	5g	€1159.00	2025-04-21

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Chloro-5-(2-methoxy-5-methylphenyl)phenol

Recent Advances in the Study of 2-Chloro-5-(2-methoxy-5-methylphenyl)phenol (CAS: 1261920-17-5)

2-Chloro-5-(2-methoxy-5-methylphenyl)phenol (CAS: 1261920-17-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its unique structural properties and biological activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanisms of action, and potential therapeutic uses.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 2-Chloro-5-(2-methoxy-5-methylphenyl)phenol, highlighting its efficient production through a multi-step organic synthesis process. The study emphasized the compound's stability under various conditions, making it a promising candidate for further pharmaceutical applications. Additionally, the research identified key intermediates in the synthesis process, which could be leveraged for the development of derivatives with enhanced biological activity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-Chloro-5-(2-methoxy-5-methylphenyl)phenol exhibits moderate antimicrobial properties against a range of Gram-positive bacteria. These findings suggest its potential as a lead compound for the development of new antibacterial agents. Further investigations are underway to elucidate its mechanism of action and to optimize its efficacy through structural modifications.

Another area of interest is the compound's potential role in cancer therapy. A recent preprint article on bioRxiv reported that 2-Chloro-5-(2-methoxy-5-methylphenyl)phenol showed selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study proposed that the compound's activity may be linked to its ability to interfere with cellular signaling pathways, although further mechanistic studies are required to confirm this hypothesis.

Despite these promising findings, challenges remain in the development of 2-Chloro-5-(2-methoxy-5-methylphenyl)phenol as a therapeutic agent. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and to fully realize the compound's potential in medicine.

In conclusion, 2-Chloro-5-(2-methoxy-5-methylphenyl)phenol (CAS: 1261920-17-5) represents a promising area of research in the chemical biology and pharmaceutical fields. Its unique structural features and biological activities make it a valuable candidate for further investigation. Continued research efforts will be crucial to unlocking its full therapeutic potential and to translating laboratory findings into clinical applications.